3-Ethyl-4-nitropyridine 1-oxide
Overview
Description
3-Ethyl-4-nitropyridine 1-oxide (ENPO) is an organic compound with a chemical formula of C7H7N2O3 . It has a molecular weight of 168.15 g/mol.
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Molecular Structure Analysis
The molecular structure of 3-Ethyl-4-nitropyridine 1-oxide is represented by the chemical formula C7H8N2O3 .Chemical Reactions Analysis
The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction .Physical And Chemical Properties Analysis
3-Ethyl-4-nitropyridine 1-oxide is an organic compound with a chemical formula of C7H7N2O3 . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Nonlinear Optical Material
Nitropyridine derivatives have been used in the synthesis of organic nonlinear optical materials due to their efficient second-harmonic generation properties .
Synthesis of Pharmaceutical Molecules
Derivatives of nitropyridines serve as core structures in many pharmaceutical molecules, indicating potential use in drug synthesis and design .
Halogenation Reactions
Nitropyridine N-oxides can undergo halogenation reactions to produce halogenated pyridines, which are valuable in various chemical syntheses .
Safety and Hazards
The safety data sheets for similar compounds suggest that they are toxic if swallowed, cause skin and eye irritation, and may cause respiratory irritation . They should be handled with care, avoiding contact with skin and eyes, and not be ingested . They should be stored in a dry, cool, well-ventilated place, and the container should be kept tightly closed .
Future Directions
Nitropyridine-1-oxides have been identified as excellent π-hole donors, with interplay between σ-hole (Halogen, Hydrogen, Triel, and Coordination Bonds) and π-hole interactions . This suggests potential applications in areas such as supramolecular chemistry, crystal engineering, and materials science .
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 3-ethyl-4-nitropyridine 1-oxide belongs, are known to interact with various biological targets .
Biochemical Pathways
Nitropyridines have been shown to be involved in various reactions, leading to the synthesis of a series of 2-substituted-5-nitro-pyridines .
Result of Action
Nitropyridines are known to be involved in various reactions, leading to the synthesis of a series of 2-substituted-5-nitro-pyridines .
Action Environment
The reaction of nitropyridines is known to depend on the exact conditions .
properties
IUPAC Name |
3-ethyl-4-nitro-1-oxidopyridin-1-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-2-6-5-8(10)4-3-7(6)9(11)12/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFWFKLVRAXNFAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C[N+](=C1)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40188851 |
Source
|
| Record name | Pyridine, 3-ethyl-4-nitro-, 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40188851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-4-nitropyridine 1-oxide | |
CAS RN |
35363-12-3 |
Source
|
| Record name | Pyridine, 3-ethyl-4-nitro-, 1-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035363123 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridine, 3-ethyl-4-nitro-, 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40188851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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